Cas no 88641-65-0 (2-Propenoic acid, 3-(4-aminophenyl)-, dodecyl ester)

• Product Name: 2-Propenoic acid, 3-(4-aminophenyl)-, dodecyl ester
• CAS No: 88641-65-0
• MF: C₂₁H₃₃NO₂
• MW: 331.492226362228
• CID: 625809
• PubChem ID: 71319244
• Update Time: 2025-04-19

2-Propenoic acid, 3-(4-aminophenyl)-, dodecyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-aminophenyl)-, dodecyl ester
• dodecyl 3-(4-aminophenyl)prop-2-enoate
• 88641-65-0
• DTXSID50749275

• Inchi： 1S/C21H33NO2/c1-2-3-4-5-6-7-8-9-10-11-18-24-21(23)17-14-19-12-15-20(22)16-13-19/h12-17H,2-11,18,22H2,1H3
• InChI Key： FXOKFAAXJUKQKD-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC(=CC=1)N)=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 331.251129295g/mol
• Monoisotopic Mass: 331.251129295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 7.1
• Topological Polar Surface Area: 52.3Ų